Cas no 1116082-26-8 (1,3-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Isoquinoline)
1116082-26-8 structure
Product Name:1,3-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Isoquinoline
CAS No:1116082-26-8
MF:C21H29B2NO4
MW:381.08126616478
CID:1099087
PubChem ID:129963675
Update Time:2025-04-20
1,3-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Isoquinoline Chemical and Physical Properties
Names and Identifiers
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- 1,3-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Isoquinoline
- 1116082-26-8
- 1,3-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
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- Inchi: 1S/C21H29B2NO4/c1-18(2)19(3,4)26-22(25-18)16-13-14-11-9-10-12-15(14)17(24-16)23-27-20(5,6)21(7,8)28-23/h9-13H,1-8H3
- InChI Key: OLKMCGJLYVSMBP-UHFFFAOYSA-N
- SMILES: O1B(C2C3C=CC=CC=3C=C(B3OC(C)(C)C(C)(C)O3)N=2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 381.2282687g/mol
- Monoisotopic Mass: 381.2282687g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 2
- Complexity: 577
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.8Ų
1,3-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Isoquinoline Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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